5-Methyl-4-oxo-4,5-dihydropyrano[3,2-b]indole-2-carboxylic acid

• Molecular Formula: C13H9NO4
• Molecular Weight: 243.21 g/mol
• IUPAC Name: 5-methyl-4-oxopyrano[3,2-b]indole-2-carboxylic acid
• InChI: InChI=1S/C13H9NO4/c1-14-8-5-3-2-4-7(8)12-11(14)9(15)6-10(18-12)13(16)17/h2-6H,1H3,(H,16,17)
• InChI Key: RNLKZNUNWYKYRF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=C1C(=O)C=C(O3)C(=O)O

Description

5-Methyl-4-oxo-4,5-dihydropyrano[3,2-b]indole-2-carboxylic acid is a useful research compound. Its molecular formula is C13H9NO4 and its molecular weight is 243.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 5.40g (0.020 mole) of ethyl 4,5-dihydro-5-methyl-4-oxopyrano [3,2-b]indole-2-carboxylate in 80ml of 1% aqueous sodium hydroxide was stirred at room temperature for 30 min. The nearly one-phase mixture was extracted twice with 50ml CH2Cl2 and the aqueous layer was cooled in ice and acidified with 4N HCl. The gelatinous yellow crude product was filtered, digested for a few minutes on a steam bath with 100ml hot water and then re-filtered. Recrystallization from ab. EtOH gave yellow needles of mpt. 280°-dec.

Synthesis routes and methods II

Procedure details